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Compound of Interest

Compound Name: Methoxyfenozide-d9

Cat. No.: B12392681

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Methoxyfenozide-d9, a deuterated isotopologue of the insecticide
Methoxyfenozide. The following procedures are intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting,
minimizing environmental impact and maintaining regulatory compliance.

Methoxyfenozide-d9, like its parent compound, is classified as an insecticide and requires
careful management as chemical waste. It is recognized as being toxic to aquatic life with long-
lasting effects.[1] Therefore, it is imperative that this compound and its containers are disposed
of responsibly. Do not allow it to enter sewers, groundwater, or any body of water.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Methoxyfenozide is provided below.
While this data is for the non-deuterated form, it serves as a crucial reference for handling and
disposal of the deuterated analogue.
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Property Value

Molecular Formula C22H28N203

Molecular Weight 368.47 g/mol

Appearance White powder

Melting Point 204-205 °C

Water Solubility 3.3 mg/L

Stability Stable to hydrolysis at pH 5, 7, and 9

Source: PubChem, Food and Agriculture Organization of the United Nations

Standard Disposal Procedure

The primary and recommended method for the disposal of Methoxyfenozide-d9 and its
containers is through a licensed hazardous waste disposal company. For unused or unwanted
material, it should be treated as hazardous chemical waste.

Step-by-Step Guidance:
» Waste Identification and Segregation:
o Methoxyfenozide-d9 waste should be segregated from other laboratory waste streams.

o This includes neat compound, contaminated personal protective equipment (PPE), and
any materials used for spill cleanup.

o Container Management:

o Use a dedicated, properly labeled, and sealed container for Methoxyfenozide-d9 waste.
The container should be in good condition and compatible with the chemical.

o The label should clearly indicate "Hazardous Waste" and "Methoxyfenozide-d9".

e Storage:
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o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Storage areas should have secondary containment to mitigate spills.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal by a certified hazardous waste contractor.

o Provide the EHS department with a completed hazardous waste manifest, detailing the
contents of the waste container.

o Empty Container Disposal:

o Empty containers that held Methoxyfenozide-d9 must also be disposed of as hazardous
waste, unless they have been triple-rinsed.

o The rinsate from the triple-rinse procedure must be collected and treated as hazardous
waste.

Experimental Protocol for Chemical Degradation
(Representative)

While incineration by a licensed facility is the preferred method of disposal, the following is a
representative experimental protocol for the chemical degradation of Methoxyfenozide-d9 in a
laboratory setting using a photo-Fenton advanced oxidation process. This protocol is provided
for informational purposes and must be fully validated and adapted for specific laboratory
conditions and safety protocols.

Objective: To degrade Methoxyfenozide-d9 in an aqueous solution using a photo-Fenton
process.

Materials:

¢ Methoxyfenozide-d9 solution
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e Ferrous sulfate heptahydrate (FeSOa-7H20)

e Hydrogen peroxide (H202, 30%)

 Sulfuric acid (H2S0a4)

e Sodium hydroxide (NaOH)

e UV lamp

e Glass reactor vessel

o Magnetic stirrer and stir bar

e pH meter

Procedure:

o Preparation of Reagents:
o Prepare a stock solution of the Methoxyfenozide-d9 waste to be treated.
o Prepare a ferrous sulfate solution (e.g., to achieve a final concentration of 7.5 mg/L Fe2*).

o Experimental Setup:

o Place the Methoxyfenozide-d9 solution in the glass reactor vessel with a magnetic stir
bar.

o Position the UV lamp to irradiate the solution.
o Begin stirring the solution.
e pH Adjustment:
o Adjust the pH of the solution to approximately 3.5 using sulfuric acid.

¢ Initiation of Photo-Fenton Reaction:
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o Add the ferrous sulfate solution to the reactor.
o Carefully add the stoichiometric amount of hydrogen peroxide.

o Turn on the UV lamp to initiate the photo-Fenton reaction.

e Reaction Monitoring:

o Allow the reaction to proceed for a predetermined amount of time (e.g., 180 minutes), with
continuous stirring and UV irradiation.

o Monitor the degradation of Methoxyfenozide-d9 using an appropriate analytical method
(e.g., HPLC, LC-MS).

o Neutralization and Disposal:
o Once the degradation is complete, turn off the UV lamp.
o Neutralize the solution to a pH of approximately 7.0 with sodium hydroxide.

o Dispose of the treated solution in accordance with local regulations for non-hazardous
agueous waste, pending confirmation of complete degradation.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Methoxyfenozide-d9.
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Caption: Decision workflow for Methoxyfenozide-d9 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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